4-Chloro-2-carboxyphenylacetonitrile
Description
4-Chloro-2-carboxyphenylacetonitrile is a hypothetical or less-studied chlorophenyl acetonitrile derivative characterized by a chlorine atom at the para position (C4) and a carboxylic acid group (-COOH) at the ortho position (C2) on the phenyl ring. These derivatives are critical intermediates in agrochemical, pharmaceutical, and materials science research due to their reactivity and functional group diversity. This article compares 4-Chloro-2-carboxyphenylacetonitrile with five structurally similar compounds (Table 1), analyzing substituent effects on physicochemical properties and applications.
Properties
Molecular Formula |
C9H6ClNO2 |
|---|---|
Molecular Weight |
195.60 g/mol |
IUPAC Name |
5-chloro-2-(cyanomethyl)benzoic acid |
InChI |
InChI=1S/C9H6ClNO2/c10-7-2-1-6(3-4-11)8(5-7)9(12)13/h1-2,5H,3H2,(H,12,13) |
InChI Key |
BGDZLXWFRLHLMR-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(=O)O)CC#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The substituents on the phenyl ring significantly influence the electronic, solubility, and reactivity profiles of chlorophenyl acetonitriles. Below is a comparative analysis of key compounds:
Table 1: Key Chlorophenyl Acetonitrile Derivatives
Key Observations :
Electron-Donating vs. Electron-Withdrawing Groups: The amino group (-NH₂) in 4-Amino-2-chlorodiphenylacetonitrile is electron-donating, enhancing nucleophilic reactivity. In contrast, the nitro group (-NO₂) in 2-(2-Chloro-4-nitrophenyl)-2-phenylacetonitrile is strongly electron-withdrawing, making the compound electrophilic and suitable for reduction reactions to amines. The carboxylic acid (-COOH) in 4-Chloro-2-carboxyphenylacetonitrile (hypothetical) would increase polarity and acidity compared to analogs, favoring solubility in polar solvents.
Chain Length and Lipophilicity :
- The hexyl chain in 2-(4-Chlorophenyl)hexanenitrile enhances lipophilicity, making it suitable for agrochemical formulations that require penetration through waxy plant surfaces.
Functional Group Reactivity :
- The chloroacetyl group (-CO-CH₂Cl) in 2-(4-(2-Chloroacetyl)phenyl)acetonitrile introduces a reactive site for nucleophilic substitution, enabling cross-coupling or polymerization reactions.
Hydrophilicity: The bis(2-hydroxyethyl)amino group in 2-[4-[Bis(2-hydroxyethyl)amino]phenyl]-2-(4-chlorophenyl)acetonitrile imparts hydrophilicity, suggesting utility in aqueous-phase reactions or drug delivery systems.
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